Cas no 1851112-69-0 ([2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine)

• Product Name: [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine
• CAS No: 1851112-69-0
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5776968
• PubChem ID: 131183222
• Update Time: 2025-06-11

[2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1851112-69-0
• [2-(3-methylpyridin-4-yl)cyclopropyl]methanamine
• EN300-1796444
• [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H14N2/c1-7-6-12-3-2-9(7)10-4-8(10)5-11/h2-3,6,8,10H,4-5,11H2,1H3
• InChI Key： PWJGAMXORIHJGV-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CN=CC=1C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Additional information on [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine

Comprehensive Overview of [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine (CAS No. 1851112-69-0)

The compound [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine (CAS No. 1851112-69-0) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This bicyclic amine derivative features a cyclopropyl ring fused with a 3-methylpyridin-4-yl group, making it a valuable scaffold for drug discovery and chemical synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate molecular interactions in biological systems.

In the context of current scientific trends, [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. The pyridine moiety in its structure is particularly noteworthy, as this nitrogen-containing aromatic ring is a common feature in many FDA-approved drugs. Recent studies have explored its potential as a ligand for various receptors, with some preliminary data suggesting possible applications in neurological research. The compound's rigid cyclopropyl structure also contributes to its stability, making it an attractive candidate for further development.

The synthesis of CAS No. 1851112-69-0 typically involves multi-step organic reactions that highlight modern synthetic methodology. Chemists have developed efficient routes to construct its characteristic bicyclic framework, often employing transition metal-catalyzed cross-coupling reactions or cyclopropanation strategies. These synthetic approaches reflect the broader industry shift toward more atom-economical and environmentally friendly processes, addressing current concerns about sustainable chemistry practices.

From a commercial perspective, [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine has seen increasing demand from pharmaceutical companies and research institutions. Its unique structural features make it particularly valuable for structure-activity relationship studies, where small modifications to the core scaffold can lead to significant changes in biological activity. The compound's amine functionality provides an excellent handle for further derivatization, allowing medicinal chemists to explore diverse chemical space around this central motif.

Analytical characterization of CAS 1851112-69-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm not only the compound's purity but also provide valuable insights into its three-dimensional conformation - information that is crucial for understanding its potential interactions with biological targets. The stereochemistry of the cyclopropyl ring is of particular interest, as this can significantly influence the molecule's pharmacological properties.

In the broader context of chemical research, [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine represents an excellent example of how molecular design can create compounds with tailored properties. Its balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for crossing biological barriers, a key consideration in drug development. These characteristics have led to its inclusion in several high-throughput screening libraries, where it serves as a valuable probe for identifying new biological activities.

The safety profile of CAS No. 1851112-69-0 has been carefully evaluated in accordance with standard laboratory protocols. While comprehensive toxicological data may still be emerging, preliminary studies suggest that proper handling procedures should be followed when working with this compound, as is standard practice for all laboratory chemicals. Researchers are advised to consult the latest safety data sheets and conduct appropriate risk assessments before experimental work.

Looking to the future, [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine is poised to play an important role in the development of new therapeutic agents. Its structural features align well with current trends in fragment-based drug discovery, where smaller molecules serve as starting points for lead optimization. The compound's versatility also makes it a candidate for incorporation into metal-organic frameworks or other advanced materials, demonstrating the interdisciplinary potential of this interesting molecule.

For researchers seeking to work with CAS 1851112-69-0, several commercial suppliers now offer this compound in various quantities and purities. The growing availability reflects the scientific community's recognition of its value as a chemical tool and research reagent. As with any specialized chemical, users should verify the supplier's analytical data and quality control measures to ensure the material meets their specific research requirements.

In conclusion, [2-(3-Methylpyridin-4-yl)cyclopropyl]methanamine represents an exciting area of exploration in modern chemistry. Its unique combination of structural features, synthetic accessibility, and potential biological relevance make it a compound worthy of attention from both academic and industrial researchers. As our understanding of its properties and applications continues to grow, this molecule may well contribute to significant advances in multiple fields of scientific inquiry.